![molecular formula C16H16N4O2S B7634358 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide](/img/structure/B7634358.png)
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide, also known as CP-690,550, is a synthetic small molecule inhibitor of Janus kinase 3 (JAK3). JAK3 is a tyrosine kinase that plays a crucial role in the development and function of T cells and natural killer cells. CP-690,550 has been extensively studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and psoriasis.
Mechanism of Action
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide works by inhibiting the activity of JAK3, which is involved in the signaling pathways of cytokine receptors. By blocking JAK3, this compound prevents the activation of downstream signaling pathways, which leads to the inhibition of T cell and natural killer cell function.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in vitro and in vivo. It also decreases the proliferation and activation of T cells and natural killer cells, which are involved in the pathogenesis of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide in lab experiments is its specificity for JAK3, which allows for the selective inhibition of T cell and natural killer cell function. However, one limitation is that this compound may have off-target effects on other JAK family members, which could lead to unwanted side effects.
Future Directions
1. Investigating the use of 3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus.
2. Studying the long-term safety and efficacy of this compound in clinical trials.
3. Developing more selective JAK3 inhibitors with fewer off-target effects.
4. Investigating the use of this compound in combination with other immunomodulatory agents for the treatment of autoimmune diseases.
5. Developing new formulations of this compound for improved pharmacokinetics and patient compliance.
Synthesis Methods
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide is synthesized through a multi-step process involving the reaction of 4-cyclopropyl-6-ethylpyrimidine-2-amine with 4-chlorobenzenesulfonyl chloride to form 4-cyclopropyl-6-ethylpyrimidin-2-yl benzenesulfonamide. The resulting compound is then reacted with cyanogen bromide to form this compound.
Scientific Research Applications
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide has been extensively studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been investigated for its potential use in the prevention of transplant rejection and graft-versus-host disease.
properties
IUPAC Name |
3-cyano-N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S/c1-2-13-9-15(12-6-7-12)19-16(18-13)20-23(21,22)14-5-3-4-11(8-14)10-17/h3-5,8-9,12H,2,6-7H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUQSSFFOUHYSDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=CC(=C2)C#N)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.